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Compound of Interest

Compound Name: 2,3-Dichlorobutane

Cat. No.: B3429650

For Researchers, Scientists, and Drug Development Professionals

Dichlorinated butanes are versatile chemical intermediates that serve as fundamental building
blocks in a wide array of applications, ranging from the synthesis of commodity chemicals and
polymers to the development of life-saving pharmaceuticals. Their utility stems from the
presence of two chlorine atoms, which act as reactive handles for nucleophilic substitution and
elimination reactions, allowing for the construction of diverse molecular architectures. This
technical guide provides an in-depth overview of the properties, key research applications, and
detailed experimental protocols involving various isomers of dichlorinated butane.

Physicochemical Properties of Dichlorobutane Isomers

The specific placement of the chlorine atoms on the butane backbone significantly influences
the physical and chemical properties of the isomers. This variation in properties dictates their
suitability for different synthetic applications.
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1,1- 1,2- 1,3- 1,4- 2,3-
Property Dichlorobut Dichlorobut Dichlorobut Dichlorobut Dichlorobut
ane ane ane ane ane
616-21-7[2]
CAS Number  541-33-3[1] - 1190-22-3[4]  110-56-5 7581-97-7[5]
Molecular
C4HsCl2 C4HsCl2 C4HsCl2 C4HsCl2 C4HsCl2
Formula
Molecular 127.01 g/mol 127.01 g/mol 127.01 g/mol
] 127.01 g/mol 127.01 g/mol
Weight [1] [21[3] [61[7]
Boiling Point 114-115°C 124.1 °C[3] 131-133°C 155 °C[8] 110.5 °C[7]
Melting Point N/A -85.0 °C[9] N/A -37.8 °C -80.4 °C[7]
) 1.11g/cm @ 1.075
Density 1.08 g/cm? 1.09 g/cm3 1.14 g/cm?
25°C[3] g/lcm3[7]
Limited /
Water ] 561.7 mg/L
N Insoluble Insoluble[3] N/A Slight
Solubility ] @ 20°C[5]

Key Research and Industrial Applications
Synthesis of Tetrahydrofuran (THF) from 1,4-

Dichlorobutane

One of the most significant applications of 1,4-dichlorobutane is its role as a precursor to

tetrahydrofuran (THF), a ubiquitous solvent and reagent in organic chemistry. The synthesis is

typically achieved through hydrolysis in the presence of a strong acid.[10]

The overall reaction involves the substitution of both chlorine atoms with hydroxyl groups to

form 1,4-butanediol, which then undergoes acid-catalyzed intramolecular cyclization

(dehydration) to yield THF.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dichlorinated Butanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429650#potential-research-applications-of-
dichlorinated-butanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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